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Compound of Interest

Compound Name: (Benzylamine)trifluoroboron

Cat. No.: B1197106

For Researchers, Scientists, and Drug Development Professionals

Introduction

(Benzylamine)trifluoroboron, with CAS number 696-99-1, is a Lewis acid-base adduct
formed between benzylamine and boron trifluoride. This white crystalline solid is a versatile
reagent in organic chemistry, primarily utilized as a catalyst and as an intermediate in the
synthesis of more complex molecules. Its stability and reactivity make it a compound of interest
in various chemical transformations. This guide provides an in-depth overview of its properties,
synthesis, and applications, with a focus on technical details relevant to research and
development.

Core Properties

(Benzylamine)trifluoroboron is typically a white to light yellow crystalline solid.[1] The key
physical and chemical properties are summarized in the table below.
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Property Value Source(s)
CAS Number 696-99-1 [A121031[415116]107]
Molecular Formula C7HoBF3N [21[31[5]
Molecular Weight 174.96 g/mol [2][3]
Appearance White to light yellow crystalline (]

solid
Melting Point ~135°C
Boiling Point 185 °C at 760 mmHg [2]
Density 1.43 g/cm3
Solubility Soluble in organic solvents [1]

Vapor Pressure

0.713 mmHg at 25 °C

[2]

Synthesis

The principal method for synthesizing (Benzylamine)trifluoroboron is through the direct
reaction of its constituent Lewis acid, boron trifluoride (BF3), and Lewis base, benzylamine
(CeHsCH2NH?2).[1] This reaction is a classic example of Lewis acid-base adduct formation,
where the lone pair of electrons on the nitrogen atom of benzylamine is donated to the
electron-deficient boron atom of boron trifluoride.[1]

Experimental Protocol: Synthesis via Boron Trifluoride
Etherate

A common and more manageable laboratory-scale synthesis involves the use of boron
trifluoride etherate (BF3-OEtz), which is a stabilized liquid source of BFs.[1]

Materials:
e Benzylamine

e Boron trifluoride etherate (BF3-OEt2)
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Anhydrous diethyl ether

Round-bottom flask

Magnetic stirrer

Dropping funnel

Inert atmosphere setup (e.g., nitrogen or argon line)
Procedure:

 In a round-bottom flask under an inert atmosphere, dissolve benzylamine in anhydrous
diethyl ether.

o Cool the solution in an ice bath with stirring.
e Add boron trifluoride etherate dropwise to the stirred solution via a dropping funnel.
e The (Benzylamine)trifluoroboron adduct will precipitate out of the solution as a white solid.

 After the addition is complete, allow the mixture to stir for an additional hour at room
temperature.

o Collect the precipitate by vacuum filtration and wash with a small amount of cold, anhydrous
diethyl ether.

e Dry the product under vacuum to yield pure (Benzylamine)trifluoroboron.

Characterization: The resulting product can be characterized by standard analytical techniques
such as Nuclear Magnetic Resonance (NMR) spectroscopy (*H, 13C, 1B, 1°F NMR) and
Infrared (IR) spectroscopy to confirm its structure and purity.

Synthesis Workflow Diagram
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Synthesis of (Benzylamine)trifluoroboron

Reactants

Benzylamine (in Anhydrous Diethyl Ether) Boron Trifluoride Etherate

AN

\Erocess /

1. Dropwise addition at 0°C under inert atmosphere

:

2. Stirring at room temperature

:

3. Vacuum filtration

:

4. Washing with cold diethyl ether

:

5. Drying under vacuum

Product

(Benzylamine)trifluoroboron

Click to download full resolution via product page

Caption: Workflow for the synthesis of (Benzylamine)trifluoroboron.
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Applications

(Benzylamine)trifluoroboron is primarily used as a catalyst in various organic reactions.[1] Its
Lewis acidic nature allows it to activate substrates in reactions such as:

Esterification

Hydrogenation

Addition reactions

Oxidation reactions[1]

It has also been noted for its use as a pharmaceutical intermediate, although specific examples
of its incorporation into final drug products are not widely documented in available literature.[5]

Safety Information

(Benzylamine)trifluoroboron is classified as harmful if swallowed and causes serious eye
irritation. It is also considered harmful to aquatic life with long-lasting effects.

GHS Hazard Statements:

e H302: Harmful if swallowed

e H319: Causes serious eye irritation

o H412: Harmful to aquatic life with long lasting effects
Precautionary Statements:

e P264: Wash skin thoroughly after handling.

o P270: Do not eat, drink or smoke when using this product.

e P280: Wear protective gloves/ eye protection/ face protection.

e P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/ physician if you feel
unwell.
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e P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

e P501: Dispose of contents/ container to an approved waste disposal plant.

Signaling Pathways and Biological Activity

Currently, there is no available scientific literature that describes the involvement of
(Benzylamine)trifluoroboron in specific biological signaling pathways or details its
mechanism of action in a biological context. Its primary role is established as a reagent and
catalyst in chemical synthesis rather than as a biologically active molecule. Therefore, a
diagrammatic representation of a signaling pathway is not applicable to this compound based
on current knowledge. The provided diagram illustrates the chemical synthesis workflow, which
is the most relevant logical process for this substance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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